Cas no 1804715-41-0 (3,5-Dibromo-4-(difluoromethyl)-2-methylpyridine)
3,5-Dibromo-4-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dibromo-4-(difluoromethyl)-2-methylpyridine
-
- Inchi: 1S/C7H5Br2F2N/c1-3-6(9)5(7(10)11)4(8)2-12-3/h2,7H,1H3
- InChI Key: DLXKKJSBIZKIMC-UHFFFAOYSA-N
- SMILES: BrC1C(C)=NC=C(C=1C(F)F)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 156
- XLogP3: 3.3
- Topological Polar Surface Area: 12.9
3,5-Dibromo-4-(difluoromethyl)-2-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029075603-250mg |
3,5-Dibromo-4-(difluoromethyl)-2-methylpyridine |
1804715-41-0 | 97% | 250mg |
$494.40 | 2022-04-01 | |
| Alichem | A029075603-500mg |
3,5-Dibromo-4-(difluoromethyl)-2-methylpyridine |
1804715-41-0 | 97% | 500mg |
$798.70 | 2022-04-01 | |
| Alichem | A029075603-1g |
3,5-Dibromo-4-(difluoromethyl)-2-methylpyridine |
1804715-41-0 | 97% | 1g |
$1,445.30 | 2022-04-01 |
3,5-Dibromo-4-(difluoromethyl)-2-methylpyridine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 3,5-Dibromo-4-(difluoromethyl)-2-methylpyridine
Recent Advances in the Study of 3,5-Dibromo-4-(difluoromethyl)-2-methylpyridine (CAS: 1804715-41-0)
3,5-Dibromo-4-(difluoromethyl)-2-methylpyridine (CAS: 1804715-41-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique brominated and difluoromethylated pyridine structure, has shown promising potential in various applications, particularly in medicinal chemistry and agrochemical development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a valuable scaffold for drug discovery.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized 3,5-Dibromo-4-(difluoromethyl)-2-methylpyridine as a building block to develop potent and selective inhibitors targeting specific oncogenic kinases. The presence of both bromine atoms and the difluoromethyl group at strategic positions was found to significantly enhance binding affinity while maintaining favorable pharmacokinetic properties.
In the field of agrochemicals, a recent patent application (WO2023017265) disclosed the use of this compound as a precursor for developing new fungicides with improved activity against resistant strains of plant pathogens. The unique electronic properties imparted by the difluoromethyl group were shown to enhance the compound's stability and bioavailability in plant systems, addressing key challenges in crop protection.
Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have provided valuable insights into the compound's reactivity patterns. The 3,5-dibromo substitution pattern was found to facilitate selective cross-coupling reactions, enabling efficient derivatization at these positions while preserving the difluoromethyl functionality. This characteristic makes the compound particularly valuable for parallel synthesis approaches in drug discovery programs.
Recent advancements in synthetic methodologies have also been reported. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis route for 3,5-Dibromo-4-(difluoromethyl)-2-methylpyridine, achieving improved yields (82%) and purity (>99%) compared to previous methods. This development is particularly significant for industrial applications where reliable access to high-quality material is essential.
From a safety perspective, newly available toxicological data (as reported in Regulatory Toxicology and Pharmacology, 2023) indicate that the compound exhibits favorable acute toxicity profiles, with LD50 values suggesting moderate toxicity (Category III). These findings support its potential for further development in pharmaceutical applications where safety is a critical consideration.
Looking forward, several research groups have indicated plans to explore the compound's potential in additional therapeutic areas, including its use as a precursor for PET radiotracer development (taking advantage of the fluorine atoms) and as a building block for covalent inhibitors targeting cysteine residues. The versatility of this molecule, combined with its increasing commercial availability from specialty chemical suppliers, suggests that its research applications will continue to expand in the coming years.
1804715-41-0 (3,5-Dibromo-4-(difluoromethyl)-2-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)